89-84-9

2',4'-Dihydroxyacetophenone

In Stock

• CAS RN:
• 89-84-9

• Formula:
• C8H8O3

• InChI:
• InChI=1S/C8H8O3/c1-5(9)7-3-2-6(10)4-8(7)11/h2-4,10-11H,1H3

• InChIKey:
• SULYEHHGGXARJS-UHFFFAOYSA-N

• 2',4'-dihydroxyacetophenone is a dihydroxyacetophenone that is acetophenone carrying hydroxy substituents at positions 2' and 4'. It has a role as a plant metabolite. It is a member of resorcinols and a dihydroxyacetophenone.
  2', 4'-Dihydroxyacetophenone, also known as resacetophenone or 4-acetylresorcinol, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2', 4'-Dihydroxyacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2', 4'-dihydroxyacetophenone is primarily located in the cytoplasm.

Guaiazulene

In Stock

• CAS RN:
• 489-84-9

• Formula:
• C15H18

• InChI:
• InChI=1S/C15H18/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5-10H,1-4H3

• InChIKey:
• FWKQNCXZGNBPFD-UHFFFAOYSA-N

• Guaiazulene is a sesquiterpene that has been found in M. chamomilla and has diverse biological activities. It inhibits lipid peroxidation in rat hepatic microsomes (IC50 = 9.8 μM), as well as scavenges hydroxyl and 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals in cell-free assays. It inhibits LPS-induced nitric oxide production in RAW 264.7 cells (EC50 = 10.1 μM) but is cytotoxic to RAW 264.7 cells at higher concentrations with cytotoxic concentration (CC50) values of 29.8 and 30.8 μM in the presence and absence, respectively, of LPS. Guaiazulene is cytotoxic to N2a neuroblastoma cells and primary rat neurons in a concentration-dependent manner. It inhibits decreases in hepatic glutathione (GSH) levels induced by paracetamol (acetaminophen; ) in rats when administered at a dose of 250 mg/kg.
  Guaiazulene analytical standard provided with chromatographic purit...

Cyanatryn

• CAS RN:
• 21689-84-9

• Formula:
• C10H16N6S

• InChI:
• InChI=1S/C10H16N6S/c1-5-12-7-13-8(15-9(14-7)17-4)16-10(2,3)6-11/h5H2,1-4H3,(H2,12,13,14,15,16)

• InChIKey:
• OFADGFSRMKSMPB-UHFFFAOYSA-N

• Cyanatryn, also known as Cyanatryn, is a useful research compound. Its molecular formula is C10H16N6S and its molecular weight is 252.34 g/mol. The purity is usually 95%.

Triple dye

• CAS RN:
• 39389-84-9

• Formula:
• C65H76ClN8O8S2-

• InChI:
• InChI=1S/C27H33N2.C25H30N3.C13H11N3.ClH.2H2O4S/c1-5-28(6-2)25-18-14-23(15-19-25)27(22-12-10-9-11-13-22)24-16-20-26(21-17-24)29(7-3)8-4;1-26(2)22-13-7-19(8-14-22)25(20-9-15-23(16-10-20)27(3)4)21-11-17-24(18-12-21)28(5)6;14-10-3-1-8-5-9-2-4-11(15)7-13(9)16-12(8)6-10;;2*1-5(2,3)4/h9-21H,5-8H2,1-4H3;7-18H,1-6H3;1-7H,14-15H2;1H;2*(H2,1,2,3,4)/q2*+1;;;;/p-3

• InChIKey:
• FIHXJYZPRIXNDV-UHFFFAOYSA-K

• Triple dye, also known as Triple dye, is a useful research compound. Its molecular formula is C65H76ClN8O8S2- and its molecular weight is 1196.9 g/mol. The purity is usually 95%.

1-(3-bromopropyl)-2,3-dihydro-1H-indol-2-one

In Stock

• CAS RN:
• 128289-84-9

• Formula:
• C11H12BrNO

• InChI:
• InChI=1S/C11H12BrNO/c12-6-3-7-13-10-5-2-1-4-9(10)8-11(13)14/h1-2,4-5H,3,6-8H2

• InChIKey:
• OZFIZXADMNVJMC-UHFFFAOYSA-N

• 1-(3-bromopropyl)-2,3-dihydro-1H-indol-2-one is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.127. The purity is usually 95%.

N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-84-9

• Formula:
• C17H10F3N3O3S

• InChI:
• InChI=1S/C17H10F3N3O3S/c18-17(19,20)12-5-1-4-11(7-12)15(24)22-16-21-14(9-27-16)10-3-2-6-13(8-10)23(25)26/h1-9H,(H,21,22,24)

• InChIKey:
• OONQVCKJNVUNNN-UHFFFAOYSA-N

• N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H10F3N3O3S and its molecular weight is 393.34. The purity is usually 95%.

N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-4-methoxybenzamide

In Stock

• CAS RN:
• 380489-84-9

• Formula:
• C19H16N4O2S

• InChI:
• InChI=1S/C19H16N4O2S/c1-12-11-17(21-18(24)13-7-9-14(25-2)10-8-13)23(22-12)19-20-15-5-3-4-6-16(15)26-19/h3-11H,1-2H3,(H,21,24)

• InChIKey:
• XGODWLPMVXYCDI-UHFFFAOYSA-N

• N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C19H16N4O2S and its molecular weight is 364.42. The purity is usually 95%.

4-(2-chloro-6-fluorobenzyl)-2-(2,3-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893789-84-9

• Formula:
• C22H18ClFN2O3S

• InChI:
• InChI=1S/C22H18ClFN2O3S/c1-14-7-5-11-19(15(14)2)26-22(27)25(13-16-17(23)8-6-9-18(16)24)20-10-3-4-12-21(20)30(26,28)29/h3-12H,13H2,1-2H3

• InChIKey:
• YVRJGBATSMKKEC-UHFFFAOYSA-N

• 4-(2-chloro-6-fluorobenzyl)-2-(2,3-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H18ClFN2O3S and its molecular weight is 444.91. The purity is usually 95%.

Methyl 1-propylaziridine-2-carboxylate

• CAS RN:
• 131389-84-9

• Formula:
• C7H13NO2

• InChI:
• InChI=1S/C7H13NO2/c1-3-4-8-5-6(8)7(9)10-2/h6H,3-5H2,1-2H3

• InChIKey:
• BDKDUHBURMRWLZ-UHFFFAOYSA-N

• Methyl 1-propylaziridine-2-carboxylate is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.

Ethyl 3-(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzoate

In Stock

• CAS RN:
• 898789-84-9

• Formula:
• C21H21NO3

• InChI:
• InChI=1S/C21H21NO3/c1-2-25-21(24)19-10-6-9-18(14-19)20(23)17-8-5-7-16(13-17)15-22-11-3-4-12-22/h3-10,13-14H,2,11-12,15H2,1H3

• InChIKey:
• MVPJWTIULKUTGE-UHFFFAOYSA-N

• Ethyl 3-(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzoate is a useful research compound. Its molecular formula is C21H21NO3 and its molecular weight is 335.4 g/mol. The purity is usually 95%.

2-methyl-N-[(2-methylphenyl)methyl]propan-1-amine

In Stock

• CAS RN:
• 893589-84-9

• Formula:
• C12H19N

• InChI:
• InChI=1S/C12H19N/c1-10(2)8-13-9-12-7-5-4-6-11(12)3/h4-7,10,13H,8-9H2,1-3H3

• InChIKey:
• ZUDMFQRHJLMGHH-UHFFFAOYSA-N

• 2-methyl-N-[(2-methylphenyl)methyl]propan-1-amine is a useful research compound. Its molecular formula is C12H19N and its molecular weight is 177.29 g/mol. The purity is usually 95%.

(S)-1-(7-Fluorobenzofuran-3-yl)ethan-1-amine hydrochloride

In Stock

• CAS RN:
• 2230789-84-9

• Formula:
• C10H11ClFNO

• InChI:
• InChI=1S/C10H10FNO.ClH/c1-6(12)8-5-13-10-7(8)3-2-4-9(10)11;/h2-6H,12H2,1H3;1H/t6-;/m0./s1

• InChIKey:
• GWLRYSJJOLKSIB-RGMNGODLSA-N

• (S)-1-(7-Fluorobenzofuran-3-yl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H11ClFNO and its molecular weight is 215.65. The purity is usually 95%.

5-Hydroxymethyl-1,3-dihydro-isoindole-2-carboxylic acid benzyl ester

In Stock

• CAS RN:
• 1019889-84-9

• Formula:
• C17H17NO3

• InChI:
• InChI=1S/C17H17NO3/c19-11-14-6-7-15-9-18(10-16(15)8-14)17(20)21-12-13-4-2-1-3-5-13/h1-8,19H,9-12H2

• InChIKey:
• XOPYFPILEITOFV-UHFFFAOYSA-N

• 5-Hydroxymethyl-1,3-dihydro-isoindole-2-carboxylic acid benzyl ester is a useful research compound. Its molecular formula is C17H17NO3 and its molecular weight is 283.32 g/mol. The purity is usually 95%.

N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-2-fluorobenzenesulfonamide

In Stock

• CAS RN:
• 1797289-84-9

• Formula:
• C18H16FN3O2S

• InChI:
• InChI=1S/C18H16FN3O2S/c19-15-7-1-2-8-17(15)25(23,24)21-14-6-3-5-13(11-14)16-12-20-18-9-4-10-22(16)18/h1-3,5-8,11-12,21H,4,9-10H2

• InChIKey:
• BKQVVNSUTYHQGU-UHFFFAOYSA-N

• N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-2-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C18H16FN3O2S and its molecular weight is 357.4. The purity is usually 95%.

1-(5-Bromo-2-methylphenyl)-3-methylimidazolidin-2-one

In Stock

• CAS RN:
• 2159189-84-9

• Formula:
• C11H13BrN2O

• InChI:
• InChI=1S/C11H13BrN2O/c1-8-3-4-9(12)7-10(8)14-6-5-13(2)11(14)15/h3-4,7H,5-6H2,1-2H3

• InChIKey:
• DDRVOODVHAIMBC-UHFFFAOYSA-N

• 1-(5-Bromo-2-methylphenyl)-3-methylimidazolidin-2-one is a useful research compound. Its molecular formula is C11H13BrN2O and its molecular weight is 269.14 g/mol. The purity is usually 95%.